Cas no 111150-07-3 (For-Met-Leu-Pna)

• Product Name: For-Met-Leu-Pna
• CAS No: 111150-07-3
• MF: C₁₈H₂₆N₄O₅S
• MW: 410.487843036652
• MDL: MFCD02259652
• CID: 129133
• PubChem ID: 7408746
• Update Time: 2025-05-30

For-Met-Leu-Pna Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,N-formyl-L-methionyl-N-(4-nitrophenyl)- (9CI)
• For-Met-Leu-pNA
• For-ML-pNA
• (2S)-2-[[(2S)-2-formamido-4-methylsulfanylbutanoyl]amino]-4-methyl-N-(4-nitrophenyl)pentanamide
• SCHEMBL3239797
• CS-0620505
• 111150-07-3
• MFCD02259652
• HY-148372
• For-Met-Leu-Pna

• MDL： MFCD02259652
• Inchi： 1S/C18H26N4O5S/c1-12(2)10-16(21-17(24)15(19-11-23)8-9-28-3)18(25)20-13-4-6-14(7-5-13)22(26)27/h4-7,11-12,15-16H,8-10H2,1-3H3,(H,19,23)(H,20,25)(H,21,24)/t15-,16-/m0/s1
• InChI Key： USMAYZXZOMUBJX-HOTGVXAUSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC(C)C)=O)NC=O

Computed Properties

• Exact Mass: 410.16200
• Monoisotopic Mass: 410.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 158.42000
• LogP: 3.94580

For-Met-Leu-Pna Security Information

• Storage Condition：-15°C

Additional information on For-Met-Leu-Pna

Introduction to For-Met-Leu-Pna (CAS No. 111150-07-3) and Its Emerging Applications in Chemical Biology

For-Met-Leu-Pna, a synthetic peptide with the chemical name N-Acetyl-Seryl-Seryl-Threonyl-Lysyl-Glycyl-Methionyl-Leucyl-Phepanylamine, is a compound of significant interest in the field of chemical biology and pharmaceutical research. With a CAS number of 111150-07-3, this peptide has garnered attention due to its unique structural properties and potential applications in modulating biological pathways. This article explores the compound's chemical structure, biological significance, and the latest research findings that highlight its role in modern medicinal chemistry.

The molecular formula of For-Met-Leu-Pna is C₄₇H₆₉N₁₁O₇S, reflecting its complex composition and the presence of essential amino acids. The sequence of amino acids in this peptide, particularly the inclusion of Methionine (Met) and Pheanylamide (Pna), contributes to its stability and bioactivity. These features make For-Met-Leu-Pna a valuable tool for researchers studying protein-protein interactions, enzyme inhibition, and cellular signaling.

In recent years, For-Met-Leu-Pna has been extensively studied for its potential in drug development. One of the most compelling aspects of this peptide is its ability to interact with specific targets in the body. For instance, studies have shown that For-Met-Leu-Pna can modulate the activity of certain enzymes involved in metabolic pathways, making it a promising candidate for therapeutic applications. The peptide's ability to mimic natural biomolecules while offering enhanced stability has opened new avenues for drug design.

The synthesis of For-Met-Leu-Pna involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to achieve this goal. The use of protecting groups and coupling reagents is critical in maintaining the integrity of each amino acid during synthesis. This meticulous approach underscores the compound's importance in pharmaceutical research and development.

Recent research has also highlighted the role of For-Met-Leu-Pna in cancer therapy. Studies indicate that this peptide can inhibit the growth of certain cancer cells by interfering with key signaling pathways. The mechanism involves the disruption of protein-protein interactions that are essential for tumor progression. By targeting these pathways, For-Met-Leu-Pna demonstrates potential as an anti-cancer agent. Further investigation into its efficacy and safety profile could lead to novel therapeutic strategies.

Beyond cancer therapy, For-Met-Leu-Pna has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. Research suggests that For-Met-Leu-Pna can reduce inflammatory responses by modulating cytokine production and immune cell function. This capability makes it a candidate for developing anti-inflammatory drugs that could alleviate symptoms without the side effects associated with traditional treatments.

The compound's stability under various physiological conditions also enhances its therapeutic potential. Unlike some peptides that degrade rapidly in vivo, For-Met-Leu-Pna maintains its bioactivity for extended periods. This stability allows for longer-lasting effects and reduces the frequency of dosing, which is particularly beneficial for chronic conditions. Additionally, its solubility profile makes it suitable for various administration routes, including oral and intravenous delivery.

In conclusion, For-Met-Leu-Pna (CAS No. 111150-07-3) is a multifaceted peptide with significant implications in chemical biology and pharmaceutical research. Its unique structure, bioactivity, and stability make it a valuable compound for studying biological pathways and developing new therapies. The latest research findings underscore its potential in treating cancer, inflammation, and other diseases. As scientists continue to explore its applications, For-Met-Leu-Pna is poised to play a crucial role in advancing medical science.